
Health and Safety Information for 4-
Pentylphenol-d16: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Pentylphenol-d16

Cat. No.: B15556480 Get Quote

Disclaimer: This document provides a summary of health and safety information for 4-
Pentylphenol-d16. Specific safety data for the deuterated form is limited; therefore, this guide

is largely based on the data available for the non-deuterated analogue, 4-n-Pentylphenol (CAS:

14938-35-3), as the toxicological and physical properties are expected to be comparable. This

guide is intended for use by trained professionals in research and development.

Executive Summary
4-Pentylphenol-d16 is a deuterated form of 4-n-pentylphenol. The non-deuterated form is

classified as a corrosive substance that can cause severe skin burns and eye damage.[1][2][3]

Acute oral toxicity data indicates that it is harmful if swallowed.[3] Appropriate personal

protective equipment (PPE), including chemical-resistant gloves, safety goggles, and protective

clothing, must be worn when handling this compound.[1][2] Work should be conducted in a

well-ventilated area, preferably within a chemical fume hood.[2] This guide summarizes the key

health and safety data, provides protocols for safe handling and emergency procedures, and

presents this information in a structured format for easy reference by researchers, scientists,

and drug development professionals.

Identification and Physical Properties
This section details the chemical identifiers and physical properties for both 4-Pentylphenol-
d16 and its non-deuterated analogue.
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Property
Value (4-
Pentylphenol-d16)

Value (4-n-
Pentylphenol)

Reference

CAS Number 1219805-40-9 14938-35-3 [4]

Molecular Formula C₁₁D₁₆O C₁₁H₁₆O [4]

Molecular Weight 180.35 g/mol 164.25 g/mol [1][4]

Appearance
Not specified (likely a

solid or liquid)
Yellow liquid or solid [2]

Melting Point Not specified 23-25 °C [2][5][6]

Boiling Point Not specified 342 °C [2][5]

Density Not specified 0.960 g/mL at 20 °C [2][7]

Flash Point Not specified 133 °C [2][5]

Water Solubility Not specified 99.99 mg/L at 25 °C [7][8]

Toxicological Information
The toxicological data for 4-n-pentylphenol is used as a proxy for 4-Pentylphenol-d16. The

primary hazard is its corrosive nature.

Endpoint Result Species Reference

Acute Oral Toxicity

(LD50)
231 mg/kg Rat [3]

Skin

Corrosion/Irritation

Category 1B: Causes

severe skin burns and

eye damage.

Not specified [1]

Serious Eye

Damage/Irritation

Category 1: Causes

serious eye damage.
Not specified [3]

Germ Cell

Mutagenicity
Negative (Ames test) Not specified [3]
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Hazard Identification and GHS Classification
This section outlines the hazard classification according to the Globally Harmonized System

(GHS).

Hazard Classification

GHS Pictogram Corrosion

Signal Word Danger[1][3]

Hazard Statements
H314: Causes severe skin burns and eye

damage.[1][2][3]

Precautionary Statements
P280: Wear protective gloves/protective

clothing/eye protection/face protection.[1][3]

P301 + P330 + P331: IF SWALLOWED: rinse

mouth. Do NOT induce vomiting.[1][3]

P303 + P361 + P353: IF ON SKIN (or hair):

Remove/Take off immediately all contaminated

clothing. Rinse skin with water/shower.[3]

P305 + P351 + P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[1][3]

P310: Immediately call a POISON CENTER or

doctor/physician.[1][3]

P405: Store locked up.[3]

Experimental Protocols and Workflows
Due to the hazardous nature of this compound, a strict adherence to safety protocols is

mandatory. The following sections describe a general workflow for handling 4-Pentylphenol-
d16 and the appropriate first aid response in case of exposure.

Standard Laboratory Handling Workflow
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The following diagram illustrates the necessary steps for safely handling 4-Pentylphenol-d16
in a laboratory setting.

Preparation

Handling

Cleanup and Disposal

Conduct Risk Assessment

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Prepare Chemical Fume Hood

Weigh Compound in Ventilated Enclosure

Dissolve/Use in Reaction

Decontaminate Glassware and Surfaces

Dispose of Waste in Designated
Hazardous Waste Container

Doff and Dispose of PPE Properly

Wash Hands Thoroughly
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Caption: General workflow for handling 4-Pentylphenol-d16.

First Aid Emergency Response
The following diagram outlines the logical steps for first aid response to different types of

exposure to 4-Pentylphenol-d16.

Routes of Exposure

Immediate Actions

Exposure Event

Skin Contact Eye Contact Inhalation Ingestion

Immediately remove contaminated clothing.
Rinse skin with plenty of water for at least 15 minutes.

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do.

Continue rinsing.

Move person to fresh air.
If not breathing, give artificial respiration.

Rinse mouth.
Do NOT induce vomiting.

Drink plenty of water.

Seek Immediate Medical Attention
(Call a POISON CENTER or doctor/physician)

Click to download full resolution via product page

Caption: First aid response logic for 4-Pentylphenol-d16 exposure.

Handling and Storage
Proper handling and storage are crucial to minimize risk.

Handling: Use with adequate ventilation and avoid contact with skin, eyes, and clothing.[9]

Do not breathe dust or vapors.[1] Wash hands thoroughly after handling.[9]
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Storage: Store in a tightly closed container in a dry, cool, and well-ventilated area.[1][3] Keep

in a corrosives area and store locked up.[1][3]

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended when handling 4-Pentylphenol-
d16.

Eye/Face Protection: Wear chemical safety goggles or a face shield.[2]

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile) and appropriate protective

clothing to prevent skin exposure.[1][2]

Respiratory Protection: If ventilation is inadequate, use a NIOSH/MSHA or European

Standard EN 136 approved respirator with an appropriate filter for organic vapors.[1]

Accidental Release Measures
In the event of a spill, follow these procedures:

Small Spills: Absorb with an inert material (e.g., sand, silica gel) and place in a suitable

container for disposal.[1]

Large Spills: Evacuate the area. Prevent further leakage or spillage if safe to do so. Do not

let the product enter drains.[3]

Cleanup: Ventilate the area and wash the spill site after material pickup is complete.

Disposal Considerations
Dispose of this chemical and its container in accordance with local, regional, and national

regulations. Waste should be sent to an approved waste disposal facility. Do not allow it to

enter the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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